1-(2-Oxo-2-phenylethyl)pyridinium iodide

• IUPAC Name: 1-phenyl-2-pyridin-1-ium-1-ylethanone;iodide
• InChI: InChI=1S/C13H12NO.HI/c15-13(12-7-3-1-4-8-12)11-14-9-5-2-6-10-14;/h1-10H,11H2;1H/q+1;/p-1
• InChI Key: MGHSHTLXYKVOEN-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C[N+]2=CC=CC=C2.[I-]
• Molecular Formula: C13H12INO
• DSSTOX Substance ID: DTXSID00377522
• Molecular Weight: 325.14 g/mol
• CAS RN: 1137-94-6

Description

1-(2-Oxo-2-phenylethyl)pyridinium iodide, or PEPI, is an organic compound that has been used in scientific research for a variety of purposes. It is a colorless, water-soluble compound that is composed of a pyridinium cation and an iodide anion. PEPI has been studied for its biochemical, physiological, and pharmacological properties and has been found to have a wide range of applications in laboratory experiments.

Scientific Research Applications

Structural and Mechanistic Insights

• Structural Transformation in Solid State

  The compound undergoes notable structural transformations when co-ground with iodine, leading to interesting 'self-assembly' behavior in the solid state. This behavior is indicative of potential applications in materials science, particularly in the development of new solid-state materials with dynamic properties (Yoshida, Fuchiwaki, & Nishikiori, 2011).

• Crystal Structure Analysis

  Detailed structural and electronic studies, including X-ray diffraction and DFT calculations, reveal the molecule's crystal packing and electrostatic potential. This information is crucial for understanding the reactivity and properties of the compound, making it valuable in crystallography and computational chemistry (Labra-Vázquez et al., 2017).

Optical Properties

• Nonlinear Optical Absorption: The compound exhibits strong saturated absorption in the solution state, a property that is significant in the field of nonlinear optics. This makes it a candidate for applications like optical limiters and photonic devices (Xu et al., 2008).

Catalytic Applications

• Catalysis in Organic Synthesis

  The compound has been used as a catalyst for the synthesis of pyranopyrazole derivatives, demonstrating its utility in facilitating organic reactions. This application is particularly relevant in green chemistry and the development of new synthetic methodologies (Moosavi‐Zare et al., 2016).

• Spiropyran Synthesis

  It also serves as a catalyst in the preparation of spiropyrans, highlighting its versatility in catalyzing different types of chemical reactions. This is particularly useful in the synthesis of complex organic compounds (Moosavi‐Zare et al., 2017).

Material Science Applications

• Dye-Sensitized Solar Cells

  The compound has been utilized in dye-sensitized solar cells, where its properties as an iodide source and ionic conductor contribute to the efficiency of these cells. This application is significant in the field of renewable energy, particularly in the development of cost-effective solar cell technologies (Jeon et al., 2011).

• Corrosion Inhibition

  It has been used as a corrosion inhibitor for stainless steel in acidic solutions, demonstrating its potential in materials protection and engineering applications (Obaid et al., 2017).

Safety and Hazards

While specific safety and hazard information for 1-(2-Oxo-2-phenylethyl)pyridinium iodide is not available in the retrieved papers, it is generally advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use.

Q & A

Q1: What happens when 1-(2-oxo-2-phenylethyl)pyridinium iodide is ground with iodine?

A1: When this compound (chemical formula: C₁₃H₁₂INO) is ground with 0.5 equivalents of iodine (I₂), a mixture of the original compound and a new compound, 1-(2-oxo-2-phenylethyl)pyridinium triiodide (Py+·I₃−) forms. [] This initial mixture gradually transforms into a double salt with the formula Py+·(I−)_0.5·(I₃−)_0.5 upon standing at room temperature for one month. This "self-assembly" process suggests spontaneous diffusion and rearrangement of ions within the solid state driven by the change from iodide (I−) to triiodide (I₃−) anions. []